Cas no 931093-11-7 (tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate
• CAS No: 931093-11-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6239192
• PubChem ID: 68668274
• Update Time: 2025-05-20

tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate
• LTCGADYUJGMDCF-SECBINFHSA-N
• 931093-11-7
• SCHEMBL3502879
• (R)-TERT-BUTYL 1-(4-HYDROXYPHENYL)ETHYLCARBAMATE
• tert-butyl N-[(1R)-1-(4-hydroxyphenyl)ethyl]carbamate
• EN300-12462390

• Inchi： 1S/C13H19NO3/c1-9(10-5-7-11(15)8-6-10)14-12(16)17-13(2,3)4/h5-9,15H,1-4H3,(H,14,16)/t9-/m1/s1
• InChI Key： LTCGADYUJGMDCF-SECBINFHSA-N
• SMILES： O(C(N[C@H](C)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate

tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate (CAS No. 931093-11-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an (R)-configured phenethyl group bearing a hydroxyl substituent. This configuration imparts distinct physicochemical properties and biological activities, making it a subject of extensive research.

The synthesis of tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol, followed by conversion into the active ester or mixed carbonate intermediate. The stereochemistry at the chiral center is crucial, as it determines the compound's biological activity and selectivity. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, ensuring high optical purity and scalability for industrial applications.

One of the most promising aspects of tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate is its role as a prodrug. Prodrugs are designed to enhance drug delivery by improving bioavailability, reducing toxicity, and targeting specific tissues. In this case, the tert-butyl group acts as a protecting group that can be cleaved under physiological conditions, releasing the active metabolite. This mechanism has been explored in various therapeutic areas, including oncology and neurodegenerative diseases, where controlled drug release is critical.

Recent studies have highlighted the potential of tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate in modulating cellular signaling pathways. For instance, research has demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with membrane receptors has been investigated, providing insights into its role in modulating cellular responses to external stimuli.

The pharmacokinetic properties of tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption profiles and metabolic stability, which are essential for its efficacy as a therapeutic agent. Furthermore, its low toxicity profile makes it a candidate for long-term administration in chronic disease settings.

In terms of applications beyond drug development, tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate has found utility in material science as well. Its ability to form stable amide bonds makes it valuable in the synthesis of biodegradable polymers and advanced materials for biomedical applications. Researchers have explored its use in creating hydrogels and drug delivery systems that offer controlled release mechanisms and biocompatibility.

The environmental impact of tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate has also been a topic of interest. Studies have shown that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries seeking sustainable chemical solutions that align with green chemistry principles.

In conclusion, tert-butyl N-(1R)-1-(4-hydroxyphenyl)ethylcarbamate (CAS No. 931093-11-7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to the advancement of science and medicine.